Cas no 17976-80-6 (Heptanenitrile,7-hydroxy-)
Heptanenitrile,7-hydroxy- structure
Product Name:Heptanenitrile,7-hydroxy-
Heptanenitrile,7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Heptanenitrile,7-hydroxy-
- 7-hydroxyheptane-1-nitrile
- 7-Hydroxyheptanenitrile
- Nsc 87872
- Einecs 241-896-5
- 6-Cyano-1-hexanol
- Omega-cyano-1-hexanol
- Heptanenitrile, 7-hydroxy-
- UNII-UJ99D58FBB
- XAZAHJGDOHGFBV-UHFFFAOYSA-N
- NSC87872
- .omega.-Cyano-1-hexanol
- 17976-80-6
- SCHEMBL1996340
- NS00006073
- EC 241-896-5
- DTXSID6066288
- UJ99D58FBB
- NSC-87872
-
- Inchi： 1S/C7H13NO/c8-6-4-2-1-3-5-7-9/h9H,1-5,7H2
- InChI Key： XAZAHJGDOHGFBV-UHFFFAOYSA-N
- SMILES： OCCCCCCC#N
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 0.942
- Boiling Point: 256.7°Cat760mmHg
- Flash Point: 109°C
- Refractive Index: 1.445
- PSA: 44.02
- LogP: 1.45278
Heptanenitrile,7-hydroxy- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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